Cas no 2227718-20-7 (rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-chlorophenol)

• Product Name: rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-chlorophenol
• CAS No: 2227718-20-7
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 6341202
• PubChem ID: 165705319
• Update Time: 2025-06-08

rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-chlorophenol Chemical and Physical Properties

Names and Identifiers

• rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-chlorophenol
• rac-2-[(1R,3R)-3-amino-2,2-dimethylcyclopropyl]-6-chlorophenol
• 2227718-20-7
• EN300-2004405

• Inchi： 1S/C11H14ClNO/c1-11(2)8(10(11)13)6-4-3-5-7(12)9(6)14/h3-5,8,10,14H,13H2,1-2H3/t8-,10-/m0/s1
• InChI Key： YPROLNAPUGMPOD-WPRPVWTQSA-N
• SMILES： ClC1=CC=CC(=C1O)[C@H]1[C@@H](C1(C)C)N

Computed Properties

• Exact Mass: 211.0763918g/mol
• Monoisotopic Mass: 211.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2Ų

Additional information on rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-chlorophenol

Comprehensive Overview of rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-chlorophenol (CAS No. 2227718-20-7)

The compound rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-chlorophenol (CAS No. 2227718-20-7) is a chiral cyclopropyl derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the dimethylcyclopropyl moiety and chlorophenol group, make it a subject of interest for drug discovery and material science applications. This article delves into its properties, synthesis, and relevance to current industry trends, addressing common queries such as "rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-chlorophenol uses" and "CAS 2227718-20-7 applications."

From a chemical perspective, rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-chlorophenol exhibits stereochemical complexity due to its chiral centers. Researchers often explore its enantiomeric purity for asymmetric synthesis, a topic frequently searched as "chiral resolution techniques for cyclopropyl compounds." The presence of the 6-chlorophenol group enhances its reactivity, enabling derivatization for targeted applications. Recent studies highlight its role in developing bioactive molecules, aligning with the growing demand for "sustainable chemical intermediates" in green chemistry.

The synthesis of CAS No. 2227718-20-7 typically involves multi-step protocols, including cyclopropanation and selective chlorination. Optimizing yield and purity remains a key challenge, as reflected in searches like "efficient synthesis of rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-chlorophenol." Advances in catalytic methods and flow chemistry have improved scalability, addressing industry needs for cost-effective production. Furthermore, its stability under various conditions is critical for storage and handling, a concern often raised in queries such as "stability of chlorophenol derivatives."

In pharmaceutical contexts, this compound's amino-cyclopropyl scaffold is explored for modulating biological targets. Its potential as a kinase inhibitor precursor or GPCR ligand aligns with trends in "precision medicine" and "fragment-based drug design." Agrochemically, derivatives of rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-chlorophenol show promise in pest control, resonating with searches for "novel agrochemical scaffolds."

Regulatory and safety profiles of CAS 2227718-20-7 are also frequently queried. While not classified as hazardous, proper laboratory safety protocols must be followed. Environmental impact assessments, including "biodegradability of cyclopropyl compounds," are increasingly relevant to comply with global ESG (Environmental, Social, and Governance) standards.

To conclude, rac-2-(1R,3R)-3-amino-2,2-dimethylcyclopropyl-6-chlorophenol represents a versatile building block in modern chemistry. Its intersection with trending topics like "AI-driven molecular design" and "circular economy in chemical manufacturing" ensures continued relevance. For researchers, addressing gaps in "large-scale production methods" and "structure-activity relationships" will further unlock its potential.